Cas no 16424-03-6 (Hexanoic acid, 6-isothiocyanato-, ethyl ester)

Hexanoic acid, 6-isothiocyanato-, ethyl ester structure
16424-03-6 structure
Product name:Hexanoic acid, 6-isothiocyanato-, ethyl ester
CAS No:16424-03-6
MF:C9H15NO2S
MW:201.28590130806
CID:1348287

Hexanoic acid, 6-isothiocyanato-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 6-isothiocyanato-, ethyl ester
    • Inchi: 1S/C9H15NO2S/c1-2-12-9(11)6-4-3-5-7-10-8-13/h2-7H2,1H3
    • InChI Key: KYKPHLIHLIZMOO-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CCCCCN=C=S

Computed Properties

  • Exact Mass: 201.082
  • Monoisotopic Mass: 201.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.03±0.1 g/cm3(Predicted)
  • Boiling Point: 91-92 °C(Press: 0.15 Torr)

Hexanoic acid, 6-isothiocyanato-, ethyl ester Related Literature

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.jingzhubio.com
Nanjing jingzhu bio-technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.pinrchem.com/english.html
Xiamen PinR Bio-tech Co., Ltd.
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html
Hubei Tianan Hongtai Biotechnology Co.,Ltd
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司